Cas no 88976-52-7 (Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)-)

Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)- structure
88976-52-7 structure
Product Name:Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)-
CAS No:88976-52-7
MF:C15H20O4
MW:264.316905021667
CID:617334
PubChem ID:20475499
Update Time:2025-04-19

Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(5-butyl-1,3-dioxan-2-yl)-
    • 4-(5-butyl-1,3-dioxan-2-yl)benzoic acid
    • 88976-52-7
    • SCHEMBL9578525
    • DTXSID20607712
    • Inchi: 1S/C15H20O4/c1-2-3-4-11-9-18-15(19-10-11)13-7-5-12(6-8-13)14(16)17/h5-8,11,15H,2-4,9-10H2,1H3,(H,16,17)
    • InChI Key: GJGOEBMOOFMFHI-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=O)O)=CC=2)OCC(C1)CCCC

Computed Properties

  • Exact Mass: 264.13615911g/mol
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.8Ų
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